3-[(benzylamino)sulfonyl]-N-phenylbenzamide

• IUPAC Name: 3-(benzylsulfamoyl)-N-phenylbenzamide
• InChI: InChI=1S/C20H18N2O3S/c23-20(22-18-11-5-2-6-12-18)17-10-7-13-19(14-17)26(24,25)21-15-16-8-3-1-4-9-16/h1-14,21H,15H2,(H,22,23)
• InChI Key: KVEPDMRPTVPKGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

3-[(benzylamino)sulfonyl]-N-phenylbenzamide, also known as BAPB, is a chemical compound that has been widely used in scientific research due to its unique properties. BAPB belongs to the class of sulfonamide compounds and has been shown to exhibit potent inhibitory effects on certain enzymes and receptors.

Mechanism of Action

The mechanism of action of 3-[(benzylamino)sulfonyl]-N-phenylbenzamide involves its ability to bind to the active site of enzymes and receptors, thereby inhibiting their activity. For example, 3-[(benzylamino)sulfonyl]-N-phenylbenzamide binds to the zinc ion in the active site of carbonic anhydrase, preventing it from catalyzing the hydration of carbon dioxide. Similarly, 3-[(benzylamino)sulfonyl]-N-phenylbenzamide binds to the TRPV1 receptor, preventing the influx of calcium ions and the subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(benzylamino)sulfonyl]-N-phenylbenzamide depend on the specific enzyme or receptor being targeted. Inhibition of carbonic anhydrase by 3-[(benzylamino)sulfonyl]-N-phenylbenzamide can lead to a decrease in the production of bicarbonate ions, which are important for maintaining acid-base balance in the body. Inhibition of the TRPV1 receptor by 3-[(benzylamino)sulfonyl]-N-phenylbenzamide can lead to a decrease in the sensation of pain and heat.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(benzylamino)sulfonyl]-N-phenylbenzamide in lab experiments is its ability to selectively inhibit certain enzymes and receptors. This allows researchers to study the specific roles of these molecules in biological systems. Additionally, 3-[(benzylamino)sulfonyl]-N-phenylbenzamide is relatively easy to synthesize and purify, making it a cost-effective tool compound.
One limitation of using 3-[(benzylamino)sulfonyl]-N-phenylbenzamide in lab experiments is its potential for off-target effects. Because 3-[(benzylamino)sulfonyl]-N-phenylbenzamide can bind to other proteins in addition to its intended target, it is important for researchers to validate their results using multiple techniques and controls.

Future Directions

There are several future directions for the use of 3-[(benzylamino)sulfonyl]-N-phenylbenzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase and other zinc-containing enzymes. Additionally, 3-[(benzylamino)sulfonyl]-N-phenylbenzamide and other sulfonamide derivatives may have potential as anti-inflammatory and analgesic agents. Finally, the use of 3-[(benzylamino)sulfonyl]-N-phenylbenzamide as a tool compound for studying the role of sulfonamide derivatives in biological systems may lead to the development of new therapeutic agents.

Scientific Research Applications

3-[(benzylamino)sulfonyl]-N-phenylbenzamide has been widely used in scientific research due to its inhibitory effects on certain enzymes and receptors. It has been shown to inhibit the activity of carbonic anhydrase, a zinc-containing enzyme that plays a crucial role in regulating acid-base balance in the body. 3-[(benzylamino)sulfonyl]-N-phenylbenzamide has also been shown to inhibit the activity of the TRPV1 receptor, a non-selective cation channel that is involved in the sensation of pain and heat. Additionally, 3-[(benzylamino)sulfonyl]-N-phenylbenzamide has been used as a tool compound to study the role of sulfonamide derivatives in biological systems.